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Introduction

Tetrakis(trimethylsilyl)silane, with the chemical formula Si(Si(CHs)3)4, is a unique
organosilicon compound notable for its highly symmetrical, globular structure.[1] It consists of a
central silicon atom bonded to four trimethylsilyl groups, resulting in a molecule with tetrahedral
symmetry.[1] This structure imparts distinct physical properties, making it a subject of interest in
materials science and a valuable reagent in synthetic chemistry.[2] It serves as a precursor for
various silicon-containing materials and as a starting material for synthesizing reagents like
tris(trimethylsilyl)silyl lithium.[1][3] This document provides an in-depth overview of its key
physical characteristics, compiled from various sources to support research and development
activities.

Core Physical Properties

The physical characteristics of Tetrakis(trimethylsilyl)silane are summarized below. It is a
colorless to off-white crystalline solid that is notable for its high melting point and stability.[1][4]

Table 1: Summary of Physical Properties
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Property Value Source(s)
Molecular Formula C12H36Sis [11[5]16]
Molecular Weight 320.84 g/mol [1][5]

Colorless solid / White to off-
Appearance , [11[2][41[5]
white powder or crystals

] ] 319-321 °C (in a sealed tube)
Melting Point [1] [3][41[7]
=300 °C 263-264 °C

Boiling Point 267 °C [8]
) 0.806 g/cm3 0.791 g/cm3
Density ) [1] [41[8]
(Predicted)
N Soluble in chloroform (100
Solubility [2]
mg/mL)

. o No significant reaction with
Hydrolytic Sensitivity [4]
agueous systems

Temperature-dependent
studies exist, but specific

Vapor Pressure _ _ [°]
values are not readily available

in summarized form.

Detailed Discussion of Properties

e Molecular Structure and Appearance: Tetrakis(trimethylsilyl)silane is a colorless,
sublimable solid with a molecular structure exhibiting tetrahedral symmetry.[1] Commercially,
it is often supplied as a white or off-white powder.[2][4][5] Its unique structure, where a
central silicon atom is bonded to four other silicon atoms, is analogous to the arrangement in
elemental silicon.[1]

¢ Melting Point: There is a notable variance in the reported melting point of this compound.
Values range from 263-264 °C to as high as 319-321 °C when measured in a sealed tube.[1]
Several sources also list the melting point as being greater than or equal to 300 °C.[4][7]
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This variation may be attributable to the measurement technique, pressure, or the purity of
the sample.

e Boiling Point and Sublimation: A boiling point of 267°C has been reported.[3][8] The
compound is also known to be a sublimable solid, a characteristic consistent with its high
symmetry and non-polar nature.[1]

o Density: The density is consistently reported to be around 0.8 g/cm3. The most specific value
is 0.806 g/cms3, with predicted values being slightly lower at 0.791 g/cm3.[1][4][8]

e Solubility and Stability: The compound is soluble in organic solvents like chloroform.[2] It
displays low hydrolytic sensitivity, showing no significant reaction with water under neutral
conditions.[4] For long-term storage, it is recommended to keep it at +4°C, protected from
light and moisture, under which conditions it is stable for at least two years.[10][2]

Experimental Protocols

Detailed experimental procedures for the determination of the physical properties of
Tetrakis(trimethylsilyl)silane are not extensively described in the available literature.
However, the characterization of a solid chemical compound typically follows established
methodologies.

General Workflow for Physical Property Characterization: A generalized workflow for
determining these key physical parameters is outlined below.
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Sample Preparation
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Caption: Generalized workflow for the physical characterization of a solid compound.

» Melting Point Determination: This is typically performed using Differential Scanning
Calorimetry (DSC). A small, weighed sample is heated at a constant rate, and the heat flow
to the sample is measured relative to a reference. The melting point is identified as the peak
of the endothermic transition. Alternatively, a melting point apparatus with a sealed capillary
tube can be used, which may account for the different values reported in the literature.[1]

e Boiling Point and Thermal Stability: Thermogravimetric Analysis (TGA) can be used to
determine the temperature at which the compound sublimes or boils under controlled
atmospheric conditions. TGA measures the change in mass of a sample as a function of
temperature.

» Density Measurement: The density of a solid powder is accurately measured using gas
pycnometry. This technique measures the volume of the solid material by detecting the
pressure change of an inert gas (like helium) in a calibrated chamber.

e Solubility Assessment: To determine solubility, a known mass of the compound is added
incrementally to a specific volume of a solvent (e.g., chloroform) at a constant temperature
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until saturation is reached. The concentration at this point defines its solubility.

o Crystal Structure Analysis: Single-crystal X-ray diffraction is the definitive method for
determining the precise three-dimensional arrangement of atoms and confirming the
molecule's tetrahedral symmetry.[5]

Structure-Property Relationships

The physical properties of Tetrakis(trimethylsilyl)silane are a direct consequence of its
molecular structure. The central Si-Si bonds and the surrounding bulky trimethylsilyl groups
create a stable and sterically hindered molecule.

Molecular Structure
(Central Si with 4 -Si(CH3)3 groups)
High Tetrahedral Symmetry Non-polar Nature

High Melting Point & : . . Solubility in Non-polar
Sublimation Tendency T ERCC L Organic Solvents

Click to download full resolution via product page

Caption: Relationship between molecular structure and physical properties.

e High Symmetry and Melting Point: The highly symmetrical, globular shape allows for efficient
packing in the crystal lattice, leading to a high melting point.

» Steric Hindrance and Stability: The bulky trimethylsilyl groups shield the central silicon core,
contributing to the molecule's notable thermal and chemical stability.

» Non-polarity and Solubility: The molecule is non-polar due to its symmetry and the
hydrocarbon nature of the methyl groups, explaining its solubility in non-polar organic
solvents like chloroform and its insolubility in water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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